Cas no 2137637-69-3 (6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl-)

• Product Name: 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl-
• CAS No: 2137637-69-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5257577
• Update Time: 2025-06-20

6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl-

• Inchi： 1S/C11H13NO2/c1-7-5-10-8(3-2-4-12-10)6-9(7)11(13)14/h5-6,12H,2-4H2,1H3,(H,13,14)
• InChI Key： HHWXMLDCEGVWOX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(O)=O)C(C)=C2)CCC1

Additional information on 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl-

Introduction to 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl- (CAS No. 2137637-69-3)

6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137637-69-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinoline family, which has long been recognized for its broad spectrum of biological activities and pharmacological potential. The structural features of this compound, particularly its tetrahydro and methyl-substituted quinoline backbone, contribute to its unique chemical properties and make it a subject of intense interest in drug discovery and development.

The molecular structure of 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl encompasses a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of a carboxylic acid group at the 6-position and a methyl group at the 7-position further modulates its reactivity and biological interactions. This specific arrangement not only influences its solubility and metabolic stability but also plays a crucial role in its interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in quinoline derivatives due to their demonstrated efficacy in treating various diseases. The tetrahydro moiety in 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl enhances its lipophilicity and bioavailability, making it an attractive candidate for further pharmacological exploration. Studies have highlighted its potential in modulating pathways associated with inflammation, infection, and cancer.

One of the most compelling aspects of this compound is its versatility in serving as a scaffold for drug design. Researchers have leveraged its structural framework to develop novel molecules with enhanced pharmacological profiles. For instance, modifications at the 1-position can introduce functional groups that improve binding affinity to specific targets. Similarly, alterations at the 2-, 3-, and 4-positions can fine-tune metabolic stability and reduce off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening of quinoline derivatives like 6-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-7-methyl. High-throughput virtual screening (HTVS) combined with molecular docking techniques has allowed researchers to predict binding interactions with high precision. This approach has accelerated the identification of lead compounds for further optimization.

The carboxylic acid functionality at the 6-position provides an opportunity for further derivatization through esterification or amidation reactions. These modifications can enhance solubility or introduce specific biological activities. For example, esters derived from this compound have shown promise in anti-inflammatory applications by inhibiting key enzymes such as COX-2.

Moreover, the methyl group at the 7-position contributes to steric hindrance around critical binding pockets on biological targets. This can be exploited to improve selectivity over off-target proteins. Such structural features are particularly valuable in minimizing side effects associated with drug therapy.

In clinical research settings,6-Quinolinecarboxylic acid, particularly derivatives like 1,2,3,4-tetrahydro-7-methylquinolinecarboxylic acid, has been investigated for its potential in combating resistant bacterial infections. The quinoline scaffold is well-documented for its ability to disrupt bacterial DNA gyrase and topoisomerase IV—enzymes essential for bacterial replication. The tetrahydro substitution enhances permeability through bacterial cell membranes while reducing toxicity to host cells.

The pharmaceutical industry has also explored this compound as a precursor for antimalarial agents. Quinoline derivatives remain a cornerstone in antimalarial therapy due to their ability to interfere with heme metabolism in Plasmodium parasites. The structural modifications present in 1,2,3,4-tetrahydro-7-methylquinolinecarboxylic acid may offer advantages over existing drugs by improving efficacy against drug-resistant strains.

Another area of interest is the application of this compound in oncology research. Preclinical studies suggest that quinoline derivatives can induce apoptosis in cancer cells by modulating mitochondrial function and DNA damage response pathways. The presence of both acidic and lipophilic moieties allows it to interact with both intracellular compartments and extracellular matrices.

Recent publications have highlighted the role of 6-Quinolinecarboxylic acid, particularly derivatives with tetrahydro and methyl substitutions, in neurodegenerative diseases such as Alzheimer's disease (AD). Experimental evidence indicates that these compounds can inhibit beta-secretase activity—a key enzyme involved in amyloid-beta peptide production—a hallmark pathological feature of AD.

The synthesis of 6-Quinolinecarboxylic acid,1,2,3,4-tetrahydro-7-methyl, involves multi-step organic transformations starting from readily available quinoline precursors. Advances in synthetic methodologies have enabled more efficient production scales while maintaining high purity standards essential for pharmaceutical applications.

In conclusion,6-Quinolinecarboxylic acid,1,2,3,4-tetrahydro-7-methyl, represented by CAS No.,2137637−69−3 , represents a promising compound with diverse therapeutic applications across multiple disease areas including infectious diseases,cancer,and neurodegenerative disorders . Its unique structural features make it an invaluable scaffold for medicinal chemists seeking novel drug candidates . Continued research into this molecule will likely uncover additional mechanisms through which it exerts pharmacological effects , further solidifying its importance within modern drug discovery efforts .